Cas no 246854-43-3 (Rohituka 13)

• Product Name: Rohituka 13
• CAS No: 246854-43-3
• MF: C₃₃H₄₂O₁₁
• MW: 614.67999124527
• CID: 6724921
• Update Time: 2024-03-03

Rohituka 13 Chemical and Physical Properties

Names and Identifiers

• (-)-Rohituka-13
• Rohituka 13

• Inchi： 1S/C33H42O11/c1-16(2)10-25(36)43-29-28-27(31(6)21-12-24(35)40-15-30(21,5)44-26(37)13-22(31)42-28)17(3)33(38)23(41-18(4)34)11-20(32(29,33)7)19-8-9-39-14-19/h8-9,14,16,20-23,27-29,38H,3,10-13,15H2,1-2,4-7H3
• InChI Key： YBKZHAIDCQWERN-UHFFFAOYSA-N
• SMILES： CC(CC(OC1C2(C(C(OC(=O)C)CC2C2=COC=C2)(O)C(=C)C2C1OC1C2(C)C2C(COC(C2)=O)(C)OC(=O)C1)C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• XLogP3: 2.157

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives